Cas no 1489299-12-8 (2-{(tert-butoxy)carbonylamino}-5-(oxolan-2-yl)pentanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(oxolan-2-yl)pentanoic acid
• CAS No: 1489299-12-8
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 6189304
• PubChem ID: 65161073
• Update Time: 2025-06-28

2-{(tert-butoxy)carbonylamino}-5-(oxolan-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-5-(oxolan-2-yl)pentanoic acid
• EN300-1298901
• 1489299-12-8
• AKOS014494786
• 2-{[(tert-butoxy)carbonyl]amino}-5-(oxolan-2-yl)pentanoic acid

• Inchi： 1S/C14H25NO5/c1-14(2,3)20-13(18)15-11(12(16)17)8-4-6-10-7-5-9-19-10/h10-11H,4-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： XECSQJZNTOAHAT-UHFFFAOYSA-N
• SMILES： O1CCCC1CCCC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-(oxolan-2-yl)pentanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-5-(oxolan-2-yl)pentanoic acid (CAS No. 1489299-12-8)

2-{(tert-butoxy)carbonylamino}-5-(oxolan-2-yl)pentanoic acid (CAS No. 1489299-12-8) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a unique molecular structure combining a tert-butoxycarbonyl (Boc) protecting group and a tetrahydrofuran (oxolan) moiety, making it a valuable intermediate in drug discovery and development. Its versatility has garnered significant attention in the scientific community, particularly in the context of targeted therapies and peptide-based drug design.

The growing interest in Boc-protected amino acids like this compound stems from their stability and compatibility with solid-phase peptide synthesis (SPPS). Researchers often search for "Boc-amino acid applications" or "oxolan derivatives in medicinal chemistry," reflecting the compound's relevance in modern drug development. With the rise of precision medicine and bioconjugation techniques, 2-{(tert-butoxy)carbonylamino}-5-(oxolan-2-yl)pentanoic acid has become a focal point for innovations in peptide therapeutics and prodrug formulations.

From a synthetic perspective, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of customized peptide chains. This aligns with trending topics such as "green chemistry in peptide synthesis" and "sustainable pharmaceutical intermediates." The incorporation of the oxolan ring enhances the compound's solubility and bioavailability, addressing common challenges in drug delivery systems. These properties make it a subject of interest for queries like "improving peptide stability" and "Boc-group removal optimization."

Analytical studies of CAS No. 1489299-12-8 often involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. The compound's role in structure-activity relationship (SAR) studies is another hot topic, as scientists explore its potential in modulating biological targets. Frequently searched terms like "Boc-protected building blocks" and "heterocyclic amino acid analogs" highlight its interdisciplinary importance.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-(oxolan-2-yl)pentanoic acid represents a critical tool for researchers advancing peptide-based therapeutics and biomaterials. Its structural features and synthetic flexibility position it at the forefront of innovations in drug discovery, resonating with contemporary scientific inquiries and industry demands.